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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B1679842 Get Quote

For immediate implementation, all laboratory personnel must treat Nonoxinol-9 as a

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in regular solid waste streams. This guide provides essential safety and logistical information

for the proper handling and disposal of Nonoxinol-9, ensuring the safety of laboratory

personnel and the protection of the environment.

Hazardous Profile of Nonoxinol-9
Nonoxinol-9, a nonionic surfactant, presents several hazards that necessitate its classification

as a hazardous waste for disposal purposes. The primary risks associated with this chemical

are summarized below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.

Serious Eye Damage
Causes serious and potentially irreversible eye

damage.

Aquatic Toxicity Harmful to aquatic life with long-lasting effects.

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is mandatory for the safe disposal of Nonoxinol-9.
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Waste Identification and Segregation:

Clearly label all waste containers containing Nonoxinol-9 with "Hazardous Waste" and the

full chemical name.

Segregate Nonoxinol-9 waste from other laboratory waste streams to prevent accidental

mixing with incompatible materials.

Personal Protective Equipment (PPE):

When handling Nonoxinol-9 waste, always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for the collection of

Nonoxinol-9 waste. The container must be kept securely closed except when adding

waste.

Storage:

Store the sealed hazardous waste container in a designated and well-ventilated satellite

accumulation area within the laboratory.

Contact Environmental Health and Safety (EHS):

Notify your institution's EHS office to arrange for the pickup and disposal of the

Nonoxinol-9 hazardous waste. EHS professionals are trained in the proper procedures

for managing and disposing of chemical waste in accordance with federal, state, and local

regulations.

Licensed Waste Disposal Contractor:

Your EHS department will coordinate with a licensed hazardous waste disposal contractor

for the final treatment and disposal of the Nonoxinol-9 waste at an approved facility.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Nonoxinol-9 in a laboratory setting.

Nonoxinol-9 Waste Generated

Is it a hazardous chemical?

Treat as Hazardous Waste

 Yes 

Do NOT dispose down the drain Do NOT dispose in regular trash

Collect in a labeled, sealed,
compatible container

Store in a designated
satellite accumulation area

Contact Environmental
Health & Safety (EHS)

Arrange for pickup by a
licensed hazardous waste contractor
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Nonoxinol-9 Disposal Decision Workflow

Regulatory Considerations
While Nonoxinol-9 is not specifically listed as a hazardous waste by the U.S. Environmental

Protection Agency (EPA), its characteristic hazards warrant its management as such. The

"harmful to aquatic life" characteristic is a key factor in this determination, as the release of this

chemical into the environment can have detrimental effects on ecosystems. Laboratory

personnel are responsible for making a proper hazardous waste determination, and in the

absence of specific data to the contrary, treating a chemical with known hazards as hazardous

waste is the most prudent and compliant approach. Always consult your institution's EHS

department for guidance specific to your location and facilities.

To cite this document: BenchChem. [Proper Disposal of Nonoxinol-9: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679842#nonoxinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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